3-acetyl-2-methyl-1-benzofuran-5-yl 3-chlorobenzoate

• IUPAC Name: (3-acetyl-2-methyl-1-benzofuran-5-yl) 3-chlorobenzoate
• InChI: InChI=1S/C18H13ClO4/c1-10(20)17-11(2)22-16-7-6-14(9-15(16)17)23-18(21)12-4-3-5-13(19)8-12/h3-9H,1-2H3
• InChI Key: PXFDQQAINZFTQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OC(=O)C3=CC(=CC=C3)Cl)C(=O)C
• Molecular Formula: C18H13ClO4
• Molecular Weight: 328.7 g/mol

Description

3-acetyl-2-methyl-1-benzofuran-5-yl 3-chlorobenzoate is a useful research compound. Its molecular formula is C18H13ClO4 and its molecular weight is 328.7 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 328.0502366 g/mol and the complexity rating of the compound is 466. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Benzofuran compounds, which this molecule is a derivative of, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, including enzymes, receptors, and other proteins involved in these biological processes.

Mode of Action

It is known that benzofuran derivatives can interact with their targets in a variety of ways, often leading to changes in cellular function . For example, some benzofuran derivatives have been found to inhibit the growth of cancer cells , suggesting that they may interact with targets involved in cell proliferation and survival.

Biochemical Pathways

For instance, benzofuran derivatives have been shown to exhibit anti-tumor activity , suggesting that they may affect pathways involved in cell proliferation, apoptosis, and DNA repair.

Pharmacokinetics

The bioavailability of benzofuran derivatives is generally considered to be good , suggesting that this compound may also have favorable ADME properties.

Result of Action

Benzofuran derivatives have been shown to exhibit a variety of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects . These activities suggest that the compound may have a range of molecular and cellular effects, depending on the specific targets it interacts with.

Safety and Hazards

While specific safety and hazard information for “3-acetyl-2-methyl-1-benzofuran-5-yl 3-chlorobenzoate” is not available, it’s important to note that benzofuran compounds can be toxic to host cells after long-term administration.

Future Directions

Given the wide range of biological activities and potential applications of benzofuran compounds, they have attracted the attention of chemical and pharmaceutical researchers worldwide. Future research could focus on developing new synthesis methods, exploring further biological activities, and optimizing their properties for drug development.